Cas no 944900-61-2 (4-propylpiperidin-3-one)

• Product Name: 4-propylpiperidin-3-one
• CAS No: 944900-61-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5876817
• PubChem ID: 55262959
• Update Time: 2025-05-28

4-propylpiperidin-3-one Chemical and Physical Properties

Names and Identifiers

• 4-propylpiperidin-3-one
• 3-Piperidinone, 4-propyl-
• 944900-61-2
• EN300-7198104
• AB59855
• AKOS006303404

• Inchi： 1S/C8H15NO/c1-2-3-7-4-5-9-6-8(7)10/h7,9H,2-6H2,1H3
• InChI Key： MBWPHPKHYFKENA-UHFFFAOYSA-N
• SMILES： N1CCC(CCC)C(=O)C1

Computed Properties

• Exact Mass: 141.115364102g/mol
• Monoisotopic Mass: 141.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.922±0.06 g/cm3(Predicted)
• Boiling Point: 224.9±33.0 °C(Predicted)
• pka: 7.97±0.40(Predicted)